ethyl 4-[(2-chlorophenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C15H15ClN2O3S/c1-3-21-14(19)12-9(2)17-15(20)18-13(12)22-8-10-6-4-5-7-11(10)16/h4-7H,3,8H2,1-2H3,(H,17,18,20)
• InChI Key: NLGGIFJEVOKHGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1SCC2=CC=CC=C2Cl)C
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol
• CAS No.: 899727-31-2

Description

This compound is a pyrimidine derivative with a molecular weight of 340.848 Da. It contains a pyrimidine ring which is a six-membered heterocyclic ring with two nitrogen atoms and four carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring substituted with various functional groups including a chlorophenyl group, a methylsulfanyl group, and an ethyl carboxylate group. The exact three-dimensional structure would need to be determined through techniques such as X-ray crystallography.

Scientific Research Applications

Synthesis and Structural Analysis

Research has led to the synthesis and structural examination of various derivatives similar to ethyl 4-[(2-chlorophenyl)methylsulfanyl]-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate. For instance, Stolarczyk et al. (2018) synthesized novel 5-methyl-4-thiopyrimidine derivatives from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, examining their crystal structures and cytotoxic activities against various cell lines, showcasing the structural diversity and potential biological activities of such compounds (Stolarczyk et al., 2018).

Nonlinear Optical Properties

In another study, Dhandapani et al. (2017) focused on the nonlinear optical organic crystal of ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate. This research highlighted the potential of these compounds in the field of materials science, particularly in the development of new optical materials (Dhandapani et al., 2017).

Antimicrobial and Biological Applications

Furthermore, Tiwari et al. (2018) reported an environmentally friendly synthesis of novel ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives, demonstrating their antimicrobial activities. This study provides insight into the potential use of such compounds in developing new antimicrobial agents (Tiwari et al., 2018).

Kinetic and Chemical Transformations

Padmini et al. (2016) investigated the kinetic oxidation of a similar compound, Ethyl-2-(methylthio) pyrimidine 5-carboxylate, by potassium dichromate in an aqueous perchloric acid medium, contributing to the understanding of the chemical behavior and potential transformations of these compounds under oxidative conditions (Padmini et al., 2016).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, and potential biological activity. Pyrimidine derivatives are a rich area of study due to their wide range of biological activities.